9-formyl-9H-fluorene-2-carboxylic acid
Cat. No. B8315608
M. Wt: 238.24 g/mol
InChI Key: KERSBZPZIPBPHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[BH4-:19].[C:1](=[O:2])([OH:3])[c:4]1[cH:5][c:6]2[c:14]([cH:15][cH:16]1)-[c:13]1[c:8]([cH:9][cH:10][cH:11][cH:12]1)[CH:7]2[CH:17]=[O:18].[ClH:21].[Na+:20].[OH2:22]>>[C:1](=[O:2])([OH:3])[c:4]1[cH:5][c:6]2[c:14]([cH:15][cH:16]1)-[c:13]1[c:8]([cH:9][cH:10][cH:11][cH:12]1)[CH:7]2[CH2:17][OH:18]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[BH4-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=CC1c2ccccc2-c2ccc(C(=O)O)cc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(O)c1ccc2c(c1)C(CO)c1ccccc1-2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
